Cas no 46120-25-6 (N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE)

• Product Name: N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE
• CAS No: 46120-25-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 889701
• Update Time: 2026-04-29

N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE
• N-benzylbutan-2-amine(SALTDATA: FREE)
• N-benzylbutan-2-amine,hydrochloride
• Benzyl-sec-butyl-amin
• benzyl-sec-butyl-amine
• N-benzyl-sec-butylamine
• N-sec-Butylbenzylamine
• N-sec-butyl-N-benzylamine
• sek.-Butyl-benzylamin

• Inchi： InChI=1S/C11H17N/c1-3-10(2)12-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3
• InChI Key： CVBZQAJYUZEPMC-UHFFFAOYSA-N
• SMILES： CCC(C)NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9

Experimental Properties

• Density: 0.902
• Boiling Point: 226.3°C at 760 mmHg
• Flash Point: 87.1°C
• PSA: 12.03000
• LogP: 2.96560

Additional information on N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE

N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE: A Comprehensive Overview

The compound with CAS No 46120-25-6, commonly referred to as N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE, is a versatile and significant chemical entity in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE.

N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE is an amine derivative characterized by its benzyl group and sec-butyl group attached to a central nitrogen atom. The hydrochloride salt form of this compound is particularly stable and is widely used in chemical reactions due to its high reactivity and solubility properties. Recent studies have highlighted the importance of such bifunctional amines in catalytic processes, where they serve as efficient ligands or catalysts in asymmetric synthesis.

The synthesis of N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE typically involves a two-step process: the formation of the free amine followed by protonation with hydrochloric acid. The free amine can be synthesized through various methods, including alkylation of benzylamine or through reductive amination of benzaldehyde with sec-butylamine. Researchers have recently explored greener synthesis routes, such as using microwave-assisted techniques or enzymatic catalysis, which offer higher yields and reduced environmental impact.

In terms of applications, N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has made it invaluable in the production of enantiomerically pure compounds. For instance, recent studies have demonstrated its effectiveness in the synthesis of complex natural products and bioactive molecules.

Beyond pharmaceuticals, this compound also plays a role in agrochemicals and materials science. Its unique electronic properties make it suitable for use in polymerization reactions and as a stabilizer in certain materials. Recent advancements have explored its potential in the development of novel materials with tailored properties, further expanding its utility across diverse fields.

From a structural standpoint, N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE exhibits interesting physical properties that contribute to its functionality. The steric hindrance introduced by the sec-butyl group enhances its stability under certain reaction conditions, while the benzyl group provides aromaticity and electronic versatility. These attributes make it a preferred choice for chemists seeking to design molecules with specific reactivity profiles.

Recent research has also focused on understanding the stereochemical outcomes of reactions involving N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE. By employing advanced computational methods, scientists have gained insights into how the spatial arrangement of substituents influences reaction pathways. Such studies are pivotal for optimizing synthetic routes and improving product yields.

In conclusion, N-BENZYL-N-(SEC-BUTYL)AMINE HYDROCHLORIDE (CAS No 46120-25-6) stands out as a critical compound in modern chemistry due to its multifaceted applications and structural advantages. As research continues to uncover new potentials for this compound, it is poised to remain a cornerstone in both academic and industrial settings for years to come.